Cas no 100301-28-8 (4-[2-(1-methylpyridin-1-ium-2-yl)ethenyl]-n,n-dipropylaniline;iodide)

4-[2-(1-methylpyridin-1-ium-2-yl)ethenyl]-n,n-dipropylaniline;iodide structure
100301-28-8 structure
Product Name:4-[2-(1-methylpyridin-1-ium-2-yl)ethenyl]-n,n-dipropylaniline;iodide
CAS No:100301-28-8
MF:C20H27IN2
MW:422.346257448196
CID:1125521
PubChem ID:71332286
Update Time:2025-04-20

4-[2-(1-methylpyridin-1-ium-2-yl)ethenyl]-n,n-dipropylaniline;iodide Chemical and Physical Properties

Names and Identifiers

    • 4-[2-(1-methylpyridin-1-ium-2-yl)ethenyl]-N,N-dipropylaniline,iodide
    • 4-[2-(1-methylpyridin-1-ium-2-yl)ethenyl]-N,N-dipropylaniline
    • iodide
    • 2-{2-[4-(Dipropylamino)phenyl]ethenyl}-1-methylpyridin-1-ium iodide
    • DTXSID10760764
    • 100301-28-8
    • Pyridinium, 2-[2-[4-(dipropylamino)phenyl]ethenyl]-1-methyl-, iodide (1:1)
    • 4-[2-(1-methylpyridin-1-ium-2-yl)ethenyl]-n,n-dipropylaniline;iodide
    • Inchi: 1S/C20H27N2.HI/c1-4-15-22(16-5-2)20-13-10-18(11-14-20)9-12-19-8-6-7-17-21(19)3;/h6-14,17H,4-5,15-16H2,1-3H3;1H/q+1;/p-1
    • InChI Key: QNZMVNPCYKMJRA-UHFFFAOYSA-M
    • SMILES: [I-].N(C1C=CC(C=CC2C=CC=C[N+]=2C)=CC=1)(CCC)CCC

Computed Properties

  • Exact Mass: 394.9102
  • Monoisotopic Mass: 422.12190g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 312
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 7.1Ų

Experimental Properties

  • PSA: 7.12
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